N-(3,3-Difluoropropyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(3,3-difluoropropyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C12H18F2N2O2/c1-2-11(17)16-7-4-9(5-8-16)12(18)15-6-3-10(13)14/h2,9-10H,1,3-8H2,(H,15,18)
• InChI Key: LGLLDYPWQIWSBT-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NCCC(F)F
• Molecular Formula: C12H18F2N2O2
• Molecular Weight: 260.28 g/mol

Description

The compound “N-(3,3-Difluoropropyl)-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. Based on its name, it likely contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring and the introduction of the difluoropropyl and prop-2-enoyl groups. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The “3,3-difluoropropyl” and “prop-2-enoyl” parts suggest the presence of a three-carbon chain with two fluorine atoms and a three-carbon chain with a carbon-carbon double bond, respectively.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the piperidine ring, the difluoropropyl group, and the prop-2-enoyl group could each influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the piperidine ring, the difluoropropyl group, and the prop-2-enoyl group.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of this compound’s synthesis, properties, and potential applications. Given the prevalence of piperidine rings in biologically active compounds, this could be a fruitful area of study.